1-(4-Chlorobenzyl)-3-(1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-5-oxopyrrolidin-3-yl)urea

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]urea
• InChI: InChI=1S/C20H20ClN3O4/c21-14-3-1-13(2-4-14)11-22-20(26)23-15-9-19(25)24(12-15)16-5-6-17-18(10-16)28-8-7-27-17/h1-6,10,15H,7-9,11-12H2,(H2,22,23,26)
• InChI Key: ILXDUZQLBFCQHU-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)N3CC(CC3=O)NC(=O)NCC4=CC=C(C=C4)Cl
• Molecular Formula: C20H20ClN3O4
• Molecular Weight: 401.8 g/mol

Description

1-(4-Chlorobenzyl)-3-(1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-5-oxopyrrolidin-3-yl)urea is a useful research compound. Its molecular formula is C20H20ClN3O4 and its molecular weight is 401.85. The purity is usually 95%.
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Scientific Research Applications

Nitrogen-containing Compounds in Environmental Science

An experimental study investigated the suppression effect of nitrogen-containing compounds, specifically ammonia and urea, on the formation of polychlorinated dibenzo-p-dioxins (PCDDs) and polychlorinated dibenzofurans (PCDFs) through de novo synthesis. Urea, in particular, demonstrated a significant reduction in the amount of PCDD/Fs formed, suggesting its potential application in environmental protection and pollution control measures (Kuzuhara et al., 2005).

Urea Derivatives in Antitumor Activities

Research on 4,5-disubstituted thiazolyl urea derivatives revealed their promising antitumor activities. This study highlights the potential of urea derivatives in developing new anticancer agents, showcasing the versatility of urea-based compounds in medicinal chemistry (Ling et al., 2008).

Urea and Dioxaphospholanes in Antimicrobial Applications

A study on the synthesis and antimicrobial evaluation of novel imidazole ureas/carboxamides containing dioxaphospholanes introduced new compounds with significant antimicrobial activities. These findings underscore the utility of urea derivatives in addressing microbial resistance and the development of new antimicrobial agents (Rani et al., 2014).

Urea-based Luminescent MOFs for Chemical Detection

Two Zn-MOFs (Metal-Organic Frameworks) synthesized using urea derivatives exhibited high luminescence sensing performance towards various analytes in aqueous media, including antibiotics and ions. This research demonstrates the potential of urea-based compounds in the construction of sensitive and selective sensors for environmental monitoring and healthcare applications (Xian et al., 2022).